Cas no 2243505-07-7 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid
• CAS No: 2243505-07-7
• MF: C₂₅H₂₁NO₅
• MW: 415.437947034836
• CID: 6423538
• PubChem ID: 165718881
• Update Time: 2025-05-19

1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid
• EN300-1708034
• 2243505-07-7
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid

• Inchi： 1S/C25H21NO5/c27-24(28)16-9-10-23-17(13-16)14-30-12-11-26(23)25(29)31-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,22H,11-12,14-15H2,(H,27,28)
• InChI Key： AIVJMBUWBVVJBK-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(C(=O)O)=CC=2COCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.14197277g/mol
• Monoisotopic Mass: 415.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid

Comprehensive Overview of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid (CAS No. 2243505-07-7)

The compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid (CAS No. 2243505-07-7) is a specialized Fmoc-protected benzoxazepine derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a benzoxazepine core and a carboxylic acid functional group, makes it a valuable intermediate for designing novel bioactive molecules. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential in drug discovery and bioconjugation strategies.

One of the key features of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid is its Fmoc-protecting group, which is widely used in solid-phase peptide synthesis (SPPS). This group provides stability during synthesis while allowing for selective deprotection under mild conditions. The benzoxazepine moiety is also noteworthy, as it is found in several therapeutic agents targeting neurological and inflammatory disorders. This dual functionality positions the compound as a versatile building block for high-throughput screening and lead optimization.

In recent years, the demand for Fmoc-protected compounds like CAS No. 2243505-07-7 has surged, driven by advancements in combinatorial chemistry and fragment-based drug design. The compound's compatibility with automated synthesizers and its role in peptide mimetics have made it a focal point for researchers exploring GPCR-targeted therapies and enzyme inhibitors. Additionally, its carboxylic acid group enables facile conjugation to other molecules, enhancing its utility in bioconjugation and prodrug development.

The synthesis and characterization of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-7-carboxylic acid involve meticulous chromatographic purification and spectroscopic validation (e.g., NMR, HPLC, and mass spectrometry). These quality control measures ensure the compound meets the stringent requirements of pharmaceutical research. Furthermore, its stability under ambient conditions and solubility in common organic solvents like DMF and DMSO make it practical for laboratory use.

From a commercial perspective, CAS No. 2243505-07-7 is gaining traction in the custom synthesis market, particularly for projects involving peptide-based therapeutics and small-molecule libraries. Its relevance to neurodegenerative disease research and immune modulation aligns with current trends in precision medicine. As the scientific community continues to explore benzoxazepine derivatives, this compound is poised to play a pivotal role in next-generation drug development.